2-(4-morpholinylcarbonothioyl)-1H-benzimidazole

• IUPAC Name: 1H-benzimidazol-2-yl(morpholin-4-yl)methanethione
• InChI: InChI=1S/C12H13N3OS/c17-12(15-5-7-16-8-6-15)11-13-9-3-1-2-4-10(9)14-11/h1-4H,5-8H2,(H,13,14)
• InChI Key: WSTNDGPPTDUGNO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=S)C2=NC3=CC=CC=C3N2
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

Synthesis Analysis

• Özil, Parlak, and Baltaş (2018) explored the synthesis of benzimidazole derivatives, including those containing the morpholine skeleton, noting their antioxidant activities and potential as glucosidase inhibitors. They employed a 'onepot' nitro reductive cyclization reaction using sodium hydrosulfite for synthesis (Özil, Parlak, & Baltaş, 2018).

Molecular Structure Analysis

• Yoon et al. (2011) analyzed the molecular structure of a related compound, noting the planar nature of the benzimidazole ring and its dihedral angles with attached rings. This study offers insight into the structural characteristics of benzimidazole derivatives (Yoon et al., 2011).

Chemical Reactions and Properties

• Synthesis and biological evaluation of benzimidazole derivatives containing morpholine were reported by Rewcastle et al. (2011), emphasizing their role in inhibiting phosphatidylinositol 3-kinase (PI3K), a key enzyme in cancer pathways (Rewcastle et al., 2011).

Physical Properties Analysis

• Qu et al. (2015) synthesized benzimidazol-2-ylcyanoketone oxime ethers containing morpholine moiety and evaluated their antifungal activities, highlighting the importance of physical properties in determining biological efficacy (Qu et al., 2015).